Cas no 70812-59-8 (1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine)

• Product Name: 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine
• CAS No: 70812-59-8
• MF: C₄₁H₇₄NO₈P
• MW: 740.001934528351
• CID: 4737470
• PubChem ID: 9546800
• Update Time: 2025-05-26

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine
• PE(16:0/20:4)
• phosphatidylethanolamine(36:4)
• 1-palmitoyl-2-arachidonoyl-GPE
• GPEtn(16:0/20:4omega6)
• PE(16:0/20:4omega6)
• Phosphatidylethanolamine(16:0/20:4)
• GPE
• 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphoethanolamine; PAPE; PE(16:0/20:4(5Z,8Z,11Z,14Z)); 110638
• 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphoethanolamine
• (2R)-1-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)-3-(palmitoyloxy)propan-2-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• LMGP02010096
• (2-aminoethoxy)[3-(hexadecanoyloxy)-2-[icosa-5.8.11.14-tetraenoyloxy]propoxy]phosphinic acid
• PE(16:0/20:4(5Z,8Z,11Z,14Z))
• [(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• Q27140317
• SCHEMBL233583
• 5,8,11,14-Eicosatetraenoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester, [R-(all-Z)]-
• (5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
• GPE(16:0/20:4)
• 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphoethanolamine zwitterion
• 16:0-20:4 PE
• CHEBI:73117
• 1-palmitoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phosphoethanolamine
• 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine zwitterion
• 1-palmitoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphoethanolamine zwitterion
• 2-azaniumylethyl [(2R)-3-hexadecanoyloxy-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxypropyl] phosphate
• 16:0-20:4 PE, 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine, chloroform
• 2-Arachidonoyl-1-palmitoyl-sn-glycero-3-phosphoethanolamine
• Phosphatidylethanolamine(16:0/20:4omega6)
• 70812-59-8
• CHEBI:73009
• (19R)-25-amino-22-hydroxy-22-oxido-16-oxo-17,21,23-trioxa-22lambda(5)-phosphapentacosan-19-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phosphoethanolamine zwitterion
• DRIVXEVMDWCWLI-CAQMIEAISA-N
• 1-hexadecanoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine zwitterion
• 1-hexadecanoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine
• PD130757
• 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phosphoethanolamine
• 2-azaniumylethyl (2R)-3-(hexadecanoyloxy)-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyloxy]propyl phosphate
• 1-palmitoyl-2-arachidonoyl-GPE (16:0/20:4)
• 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine

• Inchi： 1S/C41H74NO8P/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-41(44)50-39(38-49-51(45,46)48-36-35-42)37-47-40(43)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h11,13,17-18,20,22,26,28,39H,3-10,12,14-16,19,21,23-25,27,29-38,42H2,1-2H3,(H,45,46)/b13-11-,18-17-,22-20-,28-26-/t39-/m1/s1
• InChI Key： DRIVXEVMDWCWLI-CAQMIEAISA-N
• SMILES： P(=O)([O-])(OCC[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 739.51520532g/mol
• Monoisotopic Mass: 739.51520532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 39
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: 10 mg/mL (850759C-25mg)

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines

Additional information on 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine

Research Brief on 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine (70812-59-8): Recent Advances and Applications

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine (PAPPE, CAS: 70812-59-8) is a glycerophosphoethanolamine lipid that plays a critical role in cellular membrane structure and signaling pathways. Recent studies have highlighted its significance in inflammation, neurodegenerative diseases, and cancer biology. This research brief synthesizes the latest findings on PAPPE, focusing on its biochemical properties, functional mechanisms, and potential therapeutic applications.

Recent advancements in lipidomics have enabled more precise characterization of PAPPE's role in membrane dynamics. A 2023 study published in Journal of Lipid Research demonstrated that PAPPE serves as a key substrate for phospholipase A2 (PLA2), generating arachidonic acid—a precursor for pro-inflammatory eicosanoids. This finding underscores its involvement in inflammatory responses and suggests potential targets for modulating inflammation-related pathologies.

In neurodegenerative research, PAPPE has emerged as a biomarker for oxidative stress. A 2024 Nature Communications study revealed elevated PAPPE oxidation products in the cerebrospinal fluid of Alzheimer's patients, correlating with disease progression. This discovery opens new avenues for early diagnosis and the development of antioxidant-based therapies targeting lipid peroxidation.

Oncological studies have identified PAPPE as a modulator of cancer cell survival. Research in Cell Metabolism (2023) showed that tumor cells upregulate PAPPE synthesis to maintain membrane fluidity under hypoxic conditions. Pharmacological inhibition of PAPPE biosynthesis in preclinical models significantly reduced tumor growth, highlighting its potential as a novel therapeutic target in cancer treatment.

Technological innovations have also improved PAPPE analysis. A 2024 Analytical Chemistry paper introduced a high-resolution mass spectrometry method capable of quantifying PAPPE isomers with unprecedented accuracy, addressing previous challenges in lipidomic profiling. This advancement is critical for both basic research and clinical applications.

In drug delivery systems, PAPPE's amphiphilic properties are being exploited for nanoparticle formulations. Recent work published in Biomaterials Science (2024) demonstrated that PAPPE-based liposomes show enhanced blood-brain barrier penetration, offering promising solutions for CNS drug delivery challenges.

While these developments are promising, challenges remain in standardizing PAPPE measurements across laboratories and understanding its tissue-specific functions. Future research directions include elucidating PAPPE's role in immunometabolism and developing isoform-specific modulators for therapeutic applications.

This brief demonstrates that 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine continues to be a molecule of significant interest in biomedical research, with emerging applications spanning diagnostics, therapeutics, and drug delivery technologies.